Cas no 2755718-26-2 (5-(2-(Benzyloxy)-5-bromophenyl)thiazol-2-amine)

• Product Name: 5-(2-(Benzyloxy)-5-bromophenyl)thiazol-2-amine
• CAS No: 2755718-26-2
• MF: C₁₆H₁₃BrN₂OS
• MW: 361.26
• CID: 5080868
• Update Time: 2026-03-01

5-(2-(Benzyloxy)-5-bromophenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-(Benzyloxy)-5-bromophenyl)thiazol-2-amine

• Inchi： 1S/C16H13BrN2OS/c17-12-6-7-14(20-10-11-4-2-1-3-5-11)13(8-12)15-9-19-16(18)21-15/h1-9H,10H2,(H2,18,19)
• InChI Key： HUYRMVMCICSJDH-UHFFFAOYSA-N
• SMILES： C1C(C2SC(=NC=2)N)=C(C=CC=1Br)OCC1=CC=CC=C1

Additional information on 5-(2-(Benzyloxy)-5-bromophenyl)thiazol-2-amine

5-(2-(Benzyloxy)-5-bromophenyl)thiazol-2-amine: A Comprehensive Overview

The compound 5-(2-(Benzyloxy)-5-bromophenyl)thiazol-2-amine, identified by the CAS number 2755718-26-2, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this molecule incorporates a thiazole ring system, a benzene ring substituted with benzyloxy and bromine groups, making it a versatile compound for further research and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-(2-(Benzyloxy)-5-bromophenyl)thiazol-2-amine, allowing researchers to explore its properties in greater depth. The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its stability and reactivity under various conditions. The substitution pattern on the benzene ring—specifically the benzyloxy group at position 2 and bromine at position 5—introduces additional functional groups that can be exploited for further chemical modifications or biological assays.

In terms of applications, this compound has shown promise in the field of pharmacology. The presence of the thiazole moiety is particularly interesting due to its known role in modulating enzyme activities and receptor interactions. Recent studies have highlighted the potential of 5-(2-(Benzyloxy)-5-bromophenyl)thiazol-2-amine as a lead compound in drug discovery programs targeting specific therapeutic areas, such as inflammation, neurodegenerative diseases, and cancer. Its ability to interact with key biological targets makes it a valuable candidate for further preclinical testing.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed strategies such as Suzuki coupling, nucleophilic aromatic substitution, and palladium-catalyzed cross-coupling reactions to achieve high yields and purity levels. These methods not only ensure the efficient production of 5-(2-(Benzyloxy)-5-bromophenyl)thiazol-2-amine but also pave the way for the exploration of structurally related compounds with enhanced bioactivity.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. The thiazole ring's electronic properties make it suitable for use in organic electronics, where it can serve as a building block for semiconducting materials or light-emitting diodes (LEDs). Recent studies have demonstrated that derivatives of this compound exhibit desirable optoelectronic properties, making them candidates for next-generation electronic devices.

The structural versatility of 5-(2-(Benzyloxy)-5-bromophenyl)thiazol-2-amine also opens up opportunities for further functionalization. By modifying the substituents on the benzene ring or introducing additional functional groups onto the thiazole ring, researchers can tailor the compound's properties to suit specific applications. For instance, introducing hydrophilic groups could enhance its solubility in aqueous media, making it more suitable for biomedical applications.

In conclusion, 5-(2-(Benzyloxy)-5-bromophenyl)thiazol-2-amine, with its unique structure and diverse functional groups, represents a valuable asset in contemporary chemical research. Its potential applications span across pharmacology, materials science, and beyond, making it a subject of continued interest among scientists and industry professionals alike. As research into this compound progresses, it is anticipated that new insights will emerge, further solidifying its role as an important molecule in modern chemistry.